Cas no 790271-26-0 (1-(4-cyclohexylbenzenesulfonyl)piperazine)

• Product name: 1-(4-cyclohexylbenzenesulfonyl)piperazine
• CAS No: 790271-26-0
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 3107521
• PubChem ID: 2512726

1-(4-cyclohexylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-cyclohexylphenyl)sulfonyl]piperazine
• Piperazine, 1-[(4-cyclohexylphenyl)sulfonyl]-
• 1-(4-cyclohexylbenzenesulfonyl)piperazine
• MLS002248326
• CHEMBL4980088
• SMR001315800
• 790271-26-0
• 1-[(4-cyclohexylbenzene)sulfonyl]piperazine
• Z57032562
• Oprea1_482015
• 1-((4-Cyclohexylphenyl)sulfonyl)piperazine
• 1-(4-cyclohexylphenyl)sulfonylpiperazine
• SCHEMBL16026452
• CS-0352066
• AKOS003587571
• EN300-11009
• SR-01000058766
• SR-01000058766-1

• Inchi： InChI=1S/C16H24N2O2S/c19-21(20,18-12-10-17-11-13-18)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h6-9,14,17H,1-5,10-13H2
• InChI Key： QKGAPWSNYBJDKN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 308.15584919Da
• Monoisotopic Mass: 308.15584919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-cyclohexylbenzenesulfonyl)piperazine

Comprehensive Overview of 1-(4-cyclohexylbenzenesulfonyl)piperazine (CAS No. 790271-26-0)

1-(4-cyclohexylbenzenesulfonyl)piperazine, with the CAS number 790271-26-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonylated piperazine derivatives, which are widely explored for their potential applications in drug discovery and material science. The unique structural features of this molecule, including the cyclohexylbenzene moiety and the piperazine ring, make it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 1-(4-cyclohexylbenzenesulfonyl)piperazine has surged due to advancements in precision medicine and small-molecule drug development. The compound's CAS no 790271-26-0 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its benzenesulfonyl group enhances solubility and bioavailability, making it a preferred choice for medicinal chemistry applications. Additionally, the cyclohexyl substituent contributes to its lipophilicity, which is critical for crossing biological membranes.

The synthesis of 1-(4-cyclohexylbenzenesulfonyl)piperazine involves multi-step organic reactions, including sulfonylation and N-alkylation, which are optimized for yield and purity. Its molecular weight and chemical stability under various conditions make it suitable for high-throughput screening in drug discovery pipelines. Recent studies have highlighted its potential as a scaffold for developing G-protein-coupled receptor (GPCR) modulators, a hot topic in pharmacology and biotech industries. This aligns with the growing interest in targeted therapies and personalized medicine, where such compounds play a pivotal role.

From an industrial perspective, CAS no 790271-26-0 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to produce this compound with minimal environmental impact. This trend resonates with the global push toward eco-friendly chemical production, a topic frequently searched by academics and industry professionals. Furthermore, the compound's patent landscape and regulatory status are of interest to intellectual property experts and legal advisors in the chemical sector.

In conclusion, 1-(4-cyclohexylbenzenesulfonyl)piperazine (790271-26-0) represents a critical intersection of chemical innovation and therapeutic potential. Its applications span from drug design to material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its properties, this compound is poised to remain a key player in the evolution of bioactive molecules and advanced materials.